Cas no 1807289-66-2 (Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate
• CAS No: 1807289-66-2
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4943514
• Update Time: 2025-05-24

Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12FNO3/c1-2-17-12(16)5-9-8(6-14)3-4-11(13)10(9)7-15/h3-4,15H,2,5,7H2,1H3
• InChI Key： IMUULSXYYQDRLJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(CC(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate

Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate: A Comprehensive Overview

Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate, also known by its CAS number 1807289-66-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group at the 6-position, a fluorine atom at the 3-position, and a hydroxymethyl group at the 2-position. The ethyl ester group further enhances its chemical properties, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate involves a series of carefully controlled reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and yield. Its structural features make it an excellent candidate for exploring various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions.

One of the most notable aspects of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate as an intermediate in the development of novel antibiotics and anticancer agents. The presence of the cyano group provides opportunities for further functionalization, while the fluorine atom contributes to the molecule's lipophilicity, enhancing its bioavailability.

Recent studies have also highlighted the potential of this compound in materials science. Its hydroxymethyl group can undergo polymerization under specific conditions, leading to the formation of polymeric materials with unique mechanical properties. These materials have shown promise in applications such as drug delivery systems and biodegradable packaging.

In terms of physical properties, Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate exhibits a melting point of approximately 75°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy.

The compound's reactivity is further enhanced by its electronic structure. The cyano group acts as an electron-withdrawing substituent, stabilizing adjacent carbocations and facilitating electrophilic aromatic substitution reactions. This property has been exploited in recent research to develop more efficient synthetic pathways for complex molecules.

From an environmental perspective, Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate has been shown to degrade under specific conditions, reducing its environmental footprint. However, further studies are required to fully understand its long-term ecological impact.

In conclusion, Ethyl 6-cyano-3-fluoro-2-(hydroxymethyl)phenylacetate (CAS No: 1807289-66-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research, making it a valuable addition to the arsenal of modern chemistry.